2-{[4-amino-5-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C21H25N5O2S/c1-4-15-8-6-7-14(3)19(15)23-18(27)13-29-21-25-24-20(26(21)22)16-9-11-17(12-10-16)28-5-2/h6-12H,4-5,13,22H2,1-3H3,(H,23,27)
• InChI Key: BXSXRDXJSMSUDC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)OCC)C
• Molecular Formula: C21H25N5O2S
• Molecular Weight: 411.5 g/mol

Description

This compound belongs to the 1,2,4-triazole acetamide class, characterized by a triazole core substituted with a 4-ethoxyphenyl group at position 5 and an acetamide moiety linked to a 2-ethyl-6-methylphenyl group. Its structure combines a sulfanyl bridge between the triazole and acetamide components, which is critical for its biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Triazole Ring: The triazole ring is formed by the cyclization of appropriate precursors under specific conditions.

Introduction of the Ethoxyphenyl Group: The ethoxyphenyl group is introduced through a substitution reaction.

Attachment of the Acetamide Moiety: The acetamide moiety is attached via an amide bond formation reaction.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This often includes the use of advanced catalysts, controlled reaction environments, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{[4-amino-5-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the ethoxyphenyl and triazole moieties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, pH, and solvent choice are crucial for achieving desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

2-{[4-amino-5-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Key Observations :

• The target compound’s 4-ethoxyphenyl and 2-ethyl-6-methylphenyl substituents distinguish it from analogs like 6a (pyridin-2-yl/allyl) and AS111 (2-pyridyl/3-methylphenyl). These substituents likely enhance hydrophobicity and steric bulk, influencing binding interactions .

Table 2: Anti-Inflammatory and Enzyme Inhibitory Activities

Compound Name	Biological Activity	Potency vs. Reference	Key Structural Determinants	Source
Target Compound	Not explicitly reported (predicted anti-inflammatory)	—	4-Ethoxyphenyl (electron-donating group)
AS111 (2-[[4-Amino-5-(2-pyridyl)-1,2,4-triazol-3-yl]thio]-N-(3-methylphenyl)acetamide)	Anti-inflammatory activity on formalin edema model	1.28× diclofenac sodium	3-Methylphenyl (hydrophobic interactions)
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamides	Anti-exudative activity (10 mg/kg dose)	Comparable to diclofenac	Furan-2-yl (planar heterocycle)
AM34 (Reverse Transcriptase Inhibitor)	HIV-1 RT inhibition (KI in nM range)	Superior to Nevirapine	4-Ethoxyphenyl (enhanced binding affinity)

Key Observations :

• The 4-ethoxyphenyl group in the target compound and AM34 may enhance binding to enzymes like cyclooxygenase-2 (COX-2) or reverse transcriptase through electron-donating effects and hydrophobic stabilization .
• The 2-ethyl-6-methylphenyl substituent in the target compound’s acetamide moiety likely improves membrane permeability and target engagement compared to simpler aryl groups (e.g., 3-methylphenyl in AS111 ) .

Pharmacokinetic and Metabolic Comparisons

Table 3: Pharmacokinetic Profiles of Triazole Derivatives

Compound Name	Half-Life (t₁/₂)	Cₘₐₓ (µg/mL)	AUC (µg·h/mL)	Metabolic Stability Notes	Source
Target Compound	Not reported	Not reported	Not reported	Likely metabolized via O-deethylation
Potassium 2-((4-Amino-5-(morfolinometyl)-4H-1,2,4-triazol-3-yl)thio)acetate (PKR-173)	0.32 h	279.67	150.9	Rapid elimination; five metabolites

Key Observations :

• The ethoxy group in the target compound may undergo hepatic O-deethylation, a common metabolic pathway for ethoxy-substituted aromatics .
• Compared to PKR-173 , which has a short half-life (0.32 h), the target compound’s bulkier substituents (2-ethyl-6-methylphenyl) could prolong its metabolic stability.

Biological Activity

The compound 2-{[4-amino-5-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide is a member of the 1,2,4-triazole class, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity based on recent studies and findings.

• Molecular Formula : C18H19N5O2S
• Molecular Weight : 369.44 g/mol
• IUPAC Name : 2-{[4-amino-5-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide

The biological activity of triazole derivatives often involves their interaction with various biological targets, including enzymes and receptors. The presence of the triazole ring enhances the compound's ability to act as an inhibitor against several targets:

• Antifungal Activity : Triazoles are well-known for their antifungal properties by inhibiting the enzyme lanosterol demethylase, which is crucial for ergosterol synthesis in fungi.
• Antibacterial Activity : Recent studies have indicated that triazole derivatives exhibit significant antibacterial effects against both Gram-positive and Gram-negative bacteria. This is primarily attributed to their ability to disrupt bacterial cell wall synthesis and function as enzyme inhibitors .

Biological Activity Overview

The following table summarizes the biological activities reported for similar triazole compounds:

Activity Type	Example Compounds	Mechanism of Action	Reference
Antifungal	1,2,4-triazole derivatives	Inhibition of ergosterol synthesis
Antibacterial	Various triazoles	Disruption of cell wall synthesis
Anticancer	Triazole-based compounds	Induction of apoptosis via caspase activation
Antiviral	Triazole derivatives	Inhibition of viral replication

Case Studies

• Anticancer Properties : A study evaluating the antiproliferative effects of novel triazole derivatives highlighted that certain compounds induced apoptosis in cancer cell lines such as A375 (melanoma) and MCF-7 (breast cancer). The mechanism involved increased expression of apoptotic markers like caspase 9, suggesting potential therapeutic applications in oncology .
• Antimicrobial Efficacy : Research demonstrated that triazole derivatives exhibited potent activity against resistant strains of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) significantly lower than traditional antibiotics .

Structure-Activity Relationship (SAR)

The biological activity of triazole compounds can be significantly influenced by their structural components. Modifications to the triazole ring or substituents can enhance potency and selectivity towards specific biological targets. For instance:

• The introduction of an ethoxy group at position 4 has been shown to improve antibacterial activity.
• Variations in the phenyl substituent can lead to differing levels of cytotoxicity against cancer cells.